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Introduction
Dihexyl phthalate (DHP), and more specifically its linear isomer di-n-hexyl phthalate (DnHP),

are used as plasticizers to increase the flexibility, durability, and workability of various polymers.

While the use of phthalates in polyvinyl chloride (PVC) is well-documented, their application in

non-PVC polymers is an area of growing interest, particularly in the search for alternatives to

commonly used plasticizers and to tailor material properties for specific applications. This

document provides detailed application notes and experimental protocols for the use of dihexyl
phthalate in non-PVC polymer research, with a focus on nitrile rubber and acrylic coatings.

Application in Nitrile Rubber (NBR)
Di-n-hexyl phthalate is utilized as a plasticizer in nitrile rubber formulations to enhance

flexibility, particularly at low temperatures, and to improve processing characteristics.[1][2] Its

compatibility with NBR makes it an effective additive for modifying the physical properties of the

final vulcanized product.[1][2]

Quantitative Data
The following table summarizes the expected effects of di-n-hexyl phthalate on the mechanical

properties of nitrile rubber. The data is compiled from various sources and represents typical
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changes observed when incorporating a phthalate plasticizer.

Property Unplasticized NBR
NBR with Di-n-
hexyl Phthalate (15
phr)

Test Method

Hardness (Shore A) 70 - 80 60 - 70 ASTM D2240

Tensile Strength

(MPa)
15 - 25 10 - 20 ASTM D412

Elongation at Break

(%)
300 - 500 400 - 600 ASTM D412

Low-Temperature

Brittleness
-20°C to -30°C -30°C to -40°C ASTM D2137

Note: The exact values can vary depending on the specific NBR grade, curing system, and

other additives used in the formulation.

Experimental Protocol: Incorporation and Evaluation of
Di-n-hexyl Phthalate in Nitrile Rubber
This protocol outlines the steps for incorporating DnHP into an NBR compound and evaluating

its effect on the material's properties.

1. Materials and Equipment:

Nitrile rubber (e.g., Krynac series)

Di-n-hexyl phthalate (DnHP)

Standard NBR compounding ingredients: Zinc oxide, Stearic acid, Carbon black (e.g., N550),

Sulfur, and an accelerator (e.g., MBTS).

Two-roll mill

Hydraulic press with heated platens
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Tensile testing machine

Shore A durometer

Low-temperature brittleness tester

2. Compounding Procedure:

Masticate the nitrile rubber on a two-roll mill until a smooth sheet is formed.

Add zinc oxide and stearic acid and mix until fully dispersed.

Gradually add the carbon black, ensuring even dispersion.

Slowly add the di-n-hexyl phthalate to the compound and continue milling until it is fully

absorbed and the mixture is homogenous.

Finally, add the sulfur and accelerator at a lower mill temperature to prevent premature

vulcanization (scorching).

Sheet out the compounded rubber and allow it to cool.

3. Vulcanization:

Cut the compounded rubber sheet into appropriate sizes for the test specimens.

Place the samples in a pre-heated mold in the hydraulic press.

Cure the samples at a specified temperature and time (e.g., 160°C for 10 minutes). The

optimal curing conditions should be determined using a rheometer.

After curing, remove the samples from the mold and allow them to cool to room temperature.

4. Material Testing:

Hardness: Measure the Shore A hardness of the vulcanized samples according to ASTM

D2240.
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Tensile Properties: Determine the tensile strength, elongation at break, and modulus of the

samples using a tensile testing machine as per ASTM D412.

Low-Temperature Brittleness: Evaluate the low-temperature performance of the material

using a brittleness tester following the ASTM D2137 standard.
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Compounding on Two-Roll Mill Vulcanization

Material Testing

Nitrile Rubber ZnO, Stearic Acid,
Carbon Black

1. Masticate & Mix Di-n-hexyl Phthalate2. Add Plasticizer Sulfur, Accelerator3. Add Curing Agents Molding and Curing
(Hydraulic Press)

4. Prepare for Curing

Hardness Test
(ASTM D2240)

5. Test Properties

Tensile Test
(ASTM D412)

Low-Temperature
Brittleness Test
(ASTM D2137)

Input Components

Resulting Properties

Acrylic Resin

Increased Flexibility Reduced Brittleness Improved Film Formation Lowered Tg

Di-n-hexyl Phthalate

Enhances Reduces Improves

Lowers
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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